Cas no 1261487-02-8 (3'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carboxaldehyde)

• Product Name: 3'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carboxaldehyde
• CAS No: 1261487-02-8
• MF: C₁₅H₈F₆O₂
• MW: 334.213245391846
• CID: 4992023
• Update Time: 2025-06-07

3'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carboxaldehyde

• Inchi： 1S/C15H8F6O2/c16-14(17,18)11-4-5-13(10(6-11)8-22)9-2-1-3-12(7-9)23-15(19,20)21/h1-8H
• InChI Key： DBVIBPYDUMIADA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=O)C=1)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 406
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3

Additional information on 3'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carboxaldehyde

Introduction to 3'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carboxaldehyde (CAS No. 1261487-02-8)

3'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carboxaldehyde, identified by its Chemical Abstracts Service (CAS) number 1261487-02-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This biphenyl derivative features two key substituents: a trifluoromethoxy group at the 3-position and a trifluoromethyl group at the 4-position, which contribute to its unique electronic and steric properties. The presence of an aldehyde functional group at the 2-position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's structure, characterized by a rigid biphenyl core, is reminiscent of many biologically active molecules that have been explored for their therapeutic potential. The introduction of fluorine atoms, particularly in the form of trifluoromethoxy and trifluoromethyl groups, is a common strategy in drug design to improve metabolic stability, lipophilicity, and binding affinity to biological targets. This molecular design has been extensively studied in the development of kinase inhibitors, anticancer agents, and other pharmacologically relevant compounds.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the behavior of such compounds with greater precision. The trifluoromethoxy and trifluoromethyl groups impart significant electronic effects, influencing the compound's interaction with enzymes and receptors. For instance, studies have shown that these substituents can enhance binding affinity by modulating hydrophobic interactions and π-stacking interactions, which are critical for drug-receptor recognition.

In the realm of medicinal chemistry, 3'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carboxaldehyde has been explored as a precursor for more complex molecules. The aldehyde functionality provides a versatile handle for further derivatization through condensation reactions, oxidation, or reduction pathways. Such transformations have led to the synthesis of novel heterocyclic compounds that exhibit promising biological activities. For example, derivatives of this scaffold have been investigated for their potential as inhibitors of tyrosine kinases, which are implicated in various cancers and inflammatory diseases.

The role of fluorinated aromatic compounds in materials science is also noteworthy. The electronic properties conferred by fluorine substituents can be exploited in the development of organic semiconductors, liquid crystals, and other advanced materials. The rigidity of the biphenyl core enhances thermal stability, while the electron-withdrawing nature of the aldehyde group influences charge transport properties. These characteristics make 3'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carboxaldehyde a candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs).

From a synthetic perspective, the preparation of this compound involves multi-step organic reactions that showcase modern techniques in fluorine chemistry. The introduction of trifluoromethoxy and trifluoromethyl groups often requires specialized reagents and conditions to ensure high yield and purity. Recent reports highlight the use of transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura couplings or Buchwald-Hartwig aminations, to construct complex aryl frameworks efficiently. These methods align with green chemistry principles by minimizing waste and improving atom economy.

The biological evaluation of 3'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carboxaldehyde has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated modest activity against certain enzyme targets, suggesting potential therapeutic applications. However, the exact mechanism of action remains under scrutiny, necessitating more detailed structural-activity relationship (SAR) studies. Collaborative efforts between synthetic chemists and biochemists are essential to elucidate how subtle modifications at the molecular level can optimize biological potency.

The impact of fluorine substitution on pharmacokinetic properties cannot be overstated. Fluoroaromatics are known for their enhanced bioavailability due to improved lipophilicity and resistance to metabolic degradation. This characteristic has driven their widespread use in drug development pipelines. For instance, fluoro-substituted analogs of 3'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carboxaldehyde may exhibit prolonged circulation times and reduced clearance rates when compared to their non-fluoro counterparts.

Future directions in research may focus on exploring new synthetic routes that streamline the preparation of this compound while maintaining high enantioselectivity if chiral derivatives are under consideration. Advances in flow chemistry could also facilitate scalable production under mild conditions that preserve functional group integrity. Additionally, computational modeling techniques may be employed to predict novel derivatives with enhanced pharmacological profiles based on existing data.

In conclusion,3'-(Trifluoromethoxy)-4-(trifluoromethyl)biphenyl-2-carboxaldehyde (CAS No. 1261487-02-8) represents a structurally intriguing molecule with broad applications across pharmaceuticals and materials science. Its unique combination of electronic effects derived from fluorine substitution makes it a promising candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs.